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Compound of Interest

Compound Name:

(3-

Glycidoxypropyl)dimethylethoxysil

ane

Cat. No.: B096005 Get Quote

An In-depth Technical Guide to (3-Glycidoxypropyl)dimethylethoxysilane for Researchers

and Scientists

This technical guide provides comprehensive information on (3-
Glycidoxypropyl)dimethylethoxysilane, a versatile organosilane compound. It is intended for

researchers, scientists, and drug development professionals who are utilizing this chemical for

surface modification, bioconjugation, and other advanced applications.

Core Properties
(3-Glycidoxypropyl)dimethylethoxysilane is a bifunctional organosilane featuring a reactive

epoxy group and a hydrolyzable ethoxysilane group. This dual functionality allows it to act as a

covalent linker between inorganic substrates and organic polymers or biomolecules.

Chemical and Physical Data
A summary of the key quantitative data for (3-Glycidoxypropyl)dimethylethoxysilane is

presented in the table below for easy reference.
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Property Value

Molecular Formula C10H22O3Si[1][2][3][4][5]

Molecular Weight 218.37 g/mol [1][4][5]

CAS Number 17963-04-1[1][2][3][4][5]

Appearance Colorless to pale yellow liquid[6]

Density 0.95 g/mL at 25 °C[2][4][5]

Boiling Point 100 °C at 3 mmHg[2][4][5]

Refractive Index n20/D 1.434[4][5]

Flash Point 87 °C (189 °F)[2][4]

Applications in Research and Development
The unique properties of (3-Glycidoxypropyl)dimethylethoxysilane make it a valuable tool in

various research and development fields. Its primary application is as a coupling agent to

functionalize surfaces. The ethoxy groups can hydrolyze in the presence of water to form

silanol groups, which then condense with hydroxyl groups on the surface of inorganic

substrates such as glass, silicon, and metal oxides. This process forms a stable, covalent

siloxane bond. The terminal epoxy group is then available for reaction with a variety of

nucleophiles, including amines, hydroxyls, and thiols, making it ideal for the immobilization of

proteins, antibodies, DNA, and other biomolecules.

Common applications include:

Biosensor Fabrication: Used to functionalize the surface of sensor chips to enhance the

performance of fluorescence-based photonic crystal sensors[4][5].

Chromatography: Employed in the preparation of bonded phases for supercritical fluid

chromatography (SFC)[4][5].

Surface Modification: Utilized for the silanization of hydroxylated Si(100) wafers and optical

chips[4][5].
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Bioconjugation: Acts as a linker for the covalent attachment of biomolecules to surfaces for

various bioassays and diagnostic applications.

Experimental Workflow: Surface Functionalization
The following diagram illustrates a typical workflow for the functionalization of a hydroxylated

surface with (3-Glycidoxypropyl)dimethylethoxysilane, followed by the immobilization of a

biomolecule.
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Workflow for Surface Functionalization and Biomolecule Immobilization

Surface Preparation

Silanization

Biomolecule Immobilization

Substrate Cleaning
(e.g., Piranha solution)

Hydroxylation
(e.g., Oxygen plasma)

Hydrolysis of Silane
(in aqueous ethanol)

Introduce Silane Solution

Condensation on Substrate
(Formation of siloxane bonds)

Curing
(e.g., heating)

Incubation with Biomolecule
(e.g., protein solution)

Epoxy-functionalized Surface
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(to remove unbound molecules)
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(to prevent non-specific binding)

Ready for Assay

Biofunctionalized Surface

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b096005?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the key stages of surface preparation, silanization with (3-
Glycidoxypropyl)dimethylethoxysilane, and subsequent biomolecule immobilization.

Experimental Protocol: Silanization of Glass
Substrates
This protocol provides a general method for the functionalization of glass microscope slides

with (3-Glycidoxypropyl)dimethylethoxysilane for subsequent protein immobilization.

Materials:

Glass microscope slides

(3-Glycidoxypropyl)dimethylethoxysilane

Ethanol, absolute

Deionized water

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

IS ADVISED

Nitrogen gas stream

Oven

Procedure:

Substrate Cleaning:

Immerse the glass slides in Piranha solution for 30 minutes to clean and hydroxylate the

surface. (Safety Note: Piranha solution is extremely corrosive and reactive. Handle with

extreme caution in a fume hood with appropriate personal protective equipment.)

Rinse the slides thoroughly with copious amounts of deionized water.

Dry the slides under a stream of nitrogen gas.
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Silane Solution Preparation:

Prepare a 2% (v/v) solution of (3-Glycidoxypropyl)dimethylethoxysilane in a 95:5 (v/v)

mixture of ethanol and deionized water.

Stir the solution for 5-10 minutes to allow for the hydrolysis of the ethoxy groups.

Silanization:

Immerse the cleaned and dried glass slides in the freshly prepared silane solution for 1-2

hours at room temperature.

After immersion, rinse the slides with ethanol to remove any excess, unreacted silane.

Dry the slides again under a stream of nitrogen gas.

Curing:

Place the silanized slides in an oven and cure at 110-120 °C for 15-30 minutes to promote

the formation of a stable siloxane layer.

Allow the slides to cool to room temperature before use.

The resulting epoxy-functionalized surface is now ready for the covalent immobilization of

proteins or other ligands containing amine, thiol, or hydroxyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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